Cas no 4075-12-1 (Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-)

Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)- structure
4075-12-1 structure
Product Name:Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
CAS No:4075-12-1
MF:C19H24O2
MW:284.392665863037
CID:331577
PubChem ID:107499
Update Time:2025-04-19

Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

    • Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
    • Androsta-1,4,6-trien-3-one
    • (17beta)-17-Hydroxyandrosta-1,4,6-trien-3-one
    • Androsta-1,4,6-trien-3-one, 17.beta.-hydroxy-
    • Androsta-1,4,6-trien-3-one, 17-hydroxy-, (17.beta.)-
    • 1,4,6-Androstatrien-3-one-17.beta.-ol
    • 17-Hydroxyandrosta-1,4,6-trien-3-one-, (17.beta.)-
    • 17-Hydroxyandrosta-1,4,6-trien-3-one
    • 1,4,6-Androstatrien-17.beta.-ol-3-one
    • (17.beta.)-17-Hydroxyandrosta-1,4,6-trien-3-one
    • 1,4,6-Androstatriene-17b-ol-3-one
    • (1S,3aS,3bR,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
    • SCHEMBL18695522
    • 1,4,6-Androstatrien-3-one-17 beta-ol
    • DTXSID40961166
    • 17beta-hydroxyandrost-1,4,6-triene-3-one
    • 4075-12-1
    • 1,4,6-Androstatrien-3-one-17beta-ol
    • WGFQJPRCLLMHRT-DYKIIFRCSA-N
    • Inchi: 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-17,21H,5-6,8,10H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
    • InChI Key: WGFQJPRCLLMHRT-DYKIIFRCSA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 284.17772
  • Monoisotopic Mass: 284.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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